N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide

• IUPAC Name: N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-ethylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H21N3O4S/c1-4-28(25,26)17-9-6-15(7-10-17)12-18(24)21-20-23-22-19(27-20)16-8-5-13(2)14(3)11-16/h5-11H,4,12H2,1-3H3,(H,21,23,24)
• InChI Key: UINHTYFJOUWHRX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC(=C(C=C3)C)C
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

1,3,4-Oxadiazole derivatives have been synthesized and characterized extensively due to their interesting biological activities. For instance, a series of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide demonstrated moderate to significant antibacterial activity (H. Khalid et al., 2016). This highlights the potential of these compounds in developing new antimicrobial agents.

Biological Activities

• Antimicrobial Activity : The antimicrobial efficacy of 1,3,4-oxadiazole bearing compounds has been a significant area of research. Synthesized derivatives have shown promising activity against both Gram-positive and Gram-negative bacteria. This suggests their potential in addressing antibiotic resistance challenges (K. Nafeesa et al., 2017; Samreen Gul et al., 2017).

• Enzyme Inhibition and Antioxidant Activity : Some derivatives have been evaluated for enzyme inhibition and antioxidant potential. For example, computational and pharmacological evaluations of 1,3,4-oxadiazole and pyrazole derivatives revealed their promise in toxicity assessment, tumor inhibition, and as antioxidants (M. Faheem, 2018).

• α-Glucosidase Inhibitory Potential : Another study demonstrated the α-glucosidase inhibitory potential of N-aryl/aralkyl derivatives of 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide, indicating their potential application in managing diabetes (M. Iftikhar et al., 2019).